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Compound of Interest

Compound Name: N-Methyl-N-phenylglycine

Cat. No.: B3135946 Get Quote

To our valued researchers, scientists, and drug development professionals,

Following a comprehensive search of crystallographic databases and the scientific literature,

we must report that a definitive crystal structure for N-Phenylsarcosine (also known as N-
methyl-N-phenylglycine) is not publicly available at this time. Our extensive search for

crystallographic information files (CIF), detailed experimental protocols for its crystallization,

and associated quantitative data has not yielded a published crystal structure.

Therefore, we are unable to provide an in-depth technical guide on the crystal structure

analysis of N-Phenylsarcosine as originally requested.

An Alternative Analysis: N-Phenylglycine

To provide valuable insights into a closely related molecule, we propose to conduct a thorough

crystal structure analysis of N-Phenylglycine. This compound is structurally similar to N-

Phenylsarcosine, differing only by the absence of a methyl group on the nitrogen atom. N-

Phenylglycine is a well-characterized compound with available crystallographic data, making it

a suitable alternative for a detailed technical guide.

A comprehensive guide on N-Phenylglycine would include:

Detailed Crystallographic Data: A summary of unit cell parameters, space group, and other

relevant crystallographic information presented in a clear, tabular format.
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Molecular and Crystal Packing Analysis: An in-depth discussion of the molecular geometry,

intermolecular interactions, and the overall packing arrangement within the crystal lattice.

Experimental Protocols: A detailed methodology for the synthesis, crystallization, and X-ray

diffraction data collection and structure refinement of N-Phenylglycine, based on available

literature.

Visualization: Graphviz diagrams illustrating key experimental workflows or structural

relationships, adhering to the specified formatting requirements.

We believe that a technical guide on N-Phenylglycine would still be of significant interest to

your research, providing a strong comparative basis and valuable information on the structural

properties of this class of compounds.

Please let us know if you would like to proceed with a detailed analysis of N-Phenylglycine. We

are prepared to initiate the research and compilation of this in-depth technical guide upon your

confirmation.

To cite this document: BenchChem. [Report on the Crystal Structure Analysis of N-
Phenylsarcosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3135946#crystal-structure-analysis-of-n-
phenylsarcosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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